Cas no 1804861-07-1 (2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol
• CAS No: 1804861-07-1
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4894067
• Update Time: 2025-05-21

2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol

• Inchi： 1S/C7H5F2IN2O3/c8-6(9)5-3(2-13)1-4(10)7(11-5)12(14)15/h1,6,13H,2H2
• InChI Key： PVLYQMDXIPNDOQ-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(F)F)C(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol

Recent Advances in the Study of 2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol (CAS: 1804861-07-1)

2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol (CAS: 1804861-07-1) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and nitro-substituted pyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, making it a subject of intense research.

The synthesis of 2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol involves a multi-step process that includes halogenation, nitration, and functional group transformations. Researchers have optimized the synthetic route to improve yield and purity, which is critical for its application in drug discovery. The compound's structural features, particularly the difluoromethyl group, are believed to enhance its metabolic stability and bioavailability, making it a valuable scaffold for further derivatization.

In terms of biological activity, preliminary studies have demonstrated that 2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol exhibits inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of kinases and other signaling proteins involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of new therapeutics targeting diseases such as cancer and autoimmune disorders.

Recent publications have also explored the compound's mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking studies have provided insights into its binding interactions with target proteins. These studies highlight the importance of the nitro and difluoromethyl groups in mediating these interactions, offering a rationale for further structural optimization.

Despite these promising results, challenges remain in the development of 2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol as a therapeutic agent. Issues such as solubility, toxicity, and pharmacokinetic properties need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are actively working on synthesizing analogs to overcome these limitations while retaining the compound's biological efficacy.

In conclusion, 2-(Difluoromethyl)-5-iodo-6-nitropyridine-3-methanol represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for understanding disease mechanisms and developing new treatments. Ongoing research aims to further elucidate its therapeutic potential and optimize its properties for clinical applications.